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Cnidicin (Standard)

Name: Cnidicin (Standard)
Brand: Smolecule
SKU: S16182338
Rating: 4.5 (8 reviews)

Catalog No.

S16182338

CAS No.

14348-21-1

M.F

C21H22O5

M. Wt

354.4 g/mol

Availability

In Stock

* This item is exclusively intended for research purposes and is not designed for human therapeutic applications or veterinary use.

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General Information

CAS Number

14348-21-1

Product Name

Cnidicin (Standard)

IUPAC Name

4,9-bis(3-methylbut-2-enoxy)furo[3,2-g]chromen-7-one

Molecular Formula

C21H22O5

Molecular Weight

354.4 g/mol

InChI

InChI=1S/C21H22O5/c1-13(2)7-10-23-18-15-5-6-17(22)26-20(15)21(25-11-8-14(3)4)19-16(18)9-12-24-19/h5-9,12H,10-11H2,1-4H3

InChI Key

HJMDOAWWVCOEDW-UHFFFAOYSA-N

SMILES

Array

Cnidicin has been reported in Ostericum grosseserratum with data available.

Reference

Cnidicin, a coumarin, from the root of Angelica koreana, inhibits the degranulation of mast cell and the NO generation in RAW 264.7 cells

S Y Ryu, N Y Kou, H S Choi, H Ryu, T S Kim, K M Kim
PMID: 11301870 DOI: 10.1055/s-2001-11509

Abstract

Cnidicin (1) and five related coumarins were isolated from the root extract of Angelica koreana (Umbelliferae) as active principles responsible for the inhibitory effect on the degranulation process of cultured mast cells. Cnidicin (1) demonstrated a significant inhibition upon the release of beta-hexosaminidase from the cultured RBL-2H3 cells in a dose dependent manner (IC50 value, 25 microM) and upon the nitric oxide production from the activated RAW264.7 cells (IC50 value, 7.5 microM). In agreement with this, cnidicin inhibited the expression of nitric oxide synthase in RAW264.7 cells.

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